Cas no 2094855-30-6 (N-{[2-(furan-2-yl)-1,3-thiazol-4-yl]methyl}prop-2-enamide)

• Product Name: N-{[2-(furan-2-yl)-1,3-thiazol-4-yl]methyl}prop-2-enamide
• CAS No: 2094855-30-6
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 6189575
• PubChem ID: 121582061
• Update Time: 2025-07-20

N-{[2-(furan-2-yl)-1,3-thiazol-4-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2094855-30-6
• Z2285377738
• N-{[2-(furan-2-yl)-1,3-thiazol-4-yl]methyl}prop-2-enamide
• EN300-7521794

• Inchi： 1S/C11H10N2O2S/c1-2-10(14)12-6-8-7-16-11(13-8)9-4-3-5-15-9/h2-5,7H,1,6H2,(H,12,14)
• InChI Key： DOXBEMGFSPXYSW-UHFFFAOYSA-N
• SMILES： S1C=C(CNC(C=C)=O)N=C1C1=CC=CO1

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.4Ų

Additional information on N-{[2-(furan-2-yl)-1,3-thiazol-4-yl]methyl}prop-2-enamide

Professional Introduction to N-{[2-(furan-2-yl-1,3-thiazol-4-yl)methyl]prop-2-enamide (CAS No. 2094855-30-6)

N-{[2-(furan-2-yl-1,3-thiazol-4-yl)methyl]prop-2-enamide} (CAS No. 2094855-30-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, combines a furan moiety with a 1,3-thiazole ring system, making it a versatile scaffold for the development of novel bioactive molecules. The presence of the amide functional group further enhances its potential as a pharmacophore, enabling interactions with biological targets at the molecular level.

The furan ring in N-{[2-(furan-2-yl-1,3-thiazol-4-yl)methyl]prop-2-enamide is a key structural feature that contributes to its unique chemical and biological properties. Furan derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The incorporation of this moiety into the molecular framework of this compound suggests potential therapeutic applications in these areas. Moreover, the 1,3-thiazole ring is another critical component that has been extensively studied for its pharmacological significance. Thiazole derivatives are known to exhibit diverse biological functions, such as antiviral, antifungal, and anticancer properties.

The amide group in the compound's structure plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Amides are commonly found in many bioactive molecules due to their ability to form hydrogen bonds with biological targets, thereby enhancing binding affinity and specificity. The prop-2-enamide moiety in N-{[2-(furan-2-yl-1,3-thiazol-4-yl)methyl]prop-2-enamide introduces additional conformational flexibility to the molecule, which can be exploited to optimize its interaction with biological receptors.

In recent years, there has been growing interest in the development of hybrid compounds that combine multiple pharmacophoric units to achieve synergistic effects. N-{[2-(furan-2-yl-1,3-thiazol-4-yl)methyl]prop-2-enamide exemplifies this trend by integrating both furan and 1,3-thiazole moieties into a single molecular entity. Such hybrid structures have shown promise in various preclinical studies as they can simultaneously target multiple pathways or interact with different binding sites on biological targets.

The synthesis of N-{[2-(furan-2-yl-1,3-thiazol-4-yl)methyl]prop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan ring typically involves cyclization reactions using appropriate precursors, while the attachment of the 1,3-thiazole ring often requires condensation reactions between thioamides and α-haloketones or α-haloaldehydes. The final step involves forming the amide bond between the propenyl group and an appropriate carboxylic acid derivative.

The pharmacological evaluation of N-{[2-(furan-2-yl-1,3-thiazol-4-yl)methyl]prop-2-enamide has revealed several interesting findings. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammation and cancer progression. Additionally, its interaction with specific receptors has been explored for potential applications in neurological disorders.

The structural features of N-{[2-(furan-2-yloxy)-1H-indazolizin]-4(5H)-one} (CAS No. 2094855306) provide insights into its potential mechanisms of action. The presence of both furan and indazoline moieties suggests that this compound may modulate signaling pathways associated with these structures. For example, furan derivatives have been shown to interact with receptors involved in pain perception and inflammation, while indazoline derivatives are known for their role in regulating blood pressure and glucose metabolism.

The synthesis of related compounds has also provided valuable insights into the structural requirements for optimal biological activity. By modifying various functional groups within the molecular framework, researchers have been able to fine-tune the pharmacological properties of these molecules. This iterative approach has led to the identification of several lead compounds that are currently undergoing further investigation in preclinical studies.

The future prospects for N-{[2-(furanoyloxy)-1H-indazolizin]-4(5H)-one} (CAS No. 2094855306) are promising given its unique structural features and demonstrated biological activities. Further research is needed to fully elucidate its mechanism(s) of action and explore its potential therapeutic applications in various human diseases. Additionally, optimization studies aimed at improving its pharmacokinetic properties will be essential for advancing this compound towards clinical development.

In conclusion, N-{[2-(furanoyloxy)-1H-indazolizin]-4(5H)-one} (CAS No. 2094855306) represents an intriguing example of how combining distinct pharmacophoric units can lead to novel bioactive molecules with significant therapeutic potential. Its complex molecular structure offers opportunities for further exploration in drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.